4,5,6,7-Tetrahydro-1H-benzo[d]imidazol-5-amine dihydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-3H-benzimidazol-5-amine;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c8-5-1-2-6-7(3-5)10-4-9-6;;/h4-5H,1-3,8H2,(H,9,10);2*1H
• InChI Key: BIFJCLMTULYQPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1N)NC=N2.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol

Description

4,5,6,7-Tetrahydro-1H-benzo[d]imidazol-5-amine dihydrochloride, also known as THBDI, is an organic compound that is widely used in scientific research. This compound is most commonly used in the synthesis of other compounds, such as peptides and proteins, and in the study of the biochemical and physiological effects of certain drugs. In

Scientific Research Applications

Biocidal Applications

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Therapeutic Potential

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Antibacterial Activity

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Antitumor Activity

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Antidiabetic Activity

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Anti-allergic and Antipyretic Activities

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Antiviral Activity

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Antioxidant Activity

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Mechanism of Action

Target of Action

It’s worth noting that imidazole-containing compounds, which this compound is a part of, have been known to target a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole-containing compounds are known for their broad range of chemical and biological properties . They interact with their targets in various ways, leading to changes in cellular function and structure.

Biochemical Pathways

Given the wide range of biological activities associated with imidazole-containing compounds , it can be inferred that multiple biochemical pathways could potentially be affected.

Pharmacokinetics

It’s known that the compound is a solid at room temperature and is highly soluble in water and other polar solvents , which could potentially impact its bioavailability.

Result of Action

Given the wide range of biological activities associated with imidazole-containing compounds , it can be inferred that the compound could potentially have diverse effects at the molecular and cellular levels.

Action Environment

The compound is stable in an inert atmosphere and at room temperature . Environmental factors such as temperature, pH, and the presence of other compounds could potentially influence the compound’s action, efficacy, and stability.

Synthesis routes and methods

Procedure details

Add 5% Rh/C (5.215 g) to a 500 ml glass Parr bottle. Purge the bottle with nitrogen and wet the 5% Rh/C with 3 N HCl (50 ml). Then add 6-nitro-1H-benzoimidazole (10.354 g, 0.0635 mol) and 3N HCl (100 ml) to the purged bottle. Seal the Parr bottle and purge the reaction vessel with nitrogen (3×) and with hydrogen (3×). Then pressurize the reaction mixture with hydrogen (60 psig), seal the vessel but add hydrogen as needed to maintain 60 psig, agitate the reaction and heat to 80° C. Continue the reaction for 24 hours then turn off the heat and allow the reaction mixture to cool to ambient temperature. Vent the excess hydrogen from the vessel, purge the vessel with nitrogen (3×) and filter the reaction mixture to remove the 5% Rh/C catalyst. The filtrate is concentrated to dryness on a rotary evaporator and then under high vacuum. Dissolve the solid residue in 20 mL of methanol, heat to approximately 60° C. and add additional methanol (approximately up to 10 mL or as needed) to dissolve the residue completely. Cool the solution to room temperature and add ether (40 mL). A white solid separates, filter and dry under high vacuum to give the product (8.gm).